![molecular formula C22H19F3N4O2S B2385620 6-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1-(3-(trifluoromethyl)phenyl)pyrimidin-4(1H)-one CAS No. 872629-73-7](/img/structure/B2385620.png)
6-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1-(3-(trifluoromethyl)phenyl)pyrimidin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1-(3-(trifluoromethyl)phenyl)pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C22H19F3N4O2S and its molecular weight is 460.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methods and Characterization :
- A study by Zaki et al. (2017) developed a synthetic method for producing tetrahydro[1,3]oxazinothieno[2,3-c]isoquinolinone compounds, which can be used as precursors for synthesizing heterocyclic rings containing tetrahydropyrimidothienoisoquinoline moiety. These compounds, including derivatives of pyrimidin-4(1H)-one, were characterized using various spectral analyses, indicating potential for future pharmacological investigations (Zaki, Radwan, & El-Dean, 2017).
Bioactivation and Metabolite Formation :
- Subramanian et al. (2011) investigated the bioactivation of kinase inhibitors containing a terminal phenyl acetylene moiety, similar in structure to the compound . Their study revealed unique metabolic pathways leading to various oxidative products, highlighting the complex interactions these compounds may have in biological systems (Subramanian et al., 2011).
Antimicrobial and Antitubercular Activities :
- Chandrashekaraiah et al. (2014) synthesized new pyrimidine-azitidinone analogues and evaluated their antimicrobial and antitubercular activities. This indicates the potential application of pyrimidine derivatives in developing treatments for bacterial and fungal infections, as well as tuberculosis (Chandrashekaraiah et al., 2014).
Cytotoxicity and Molecular Docking Studies :
- A study by Toan et al. (2020) on quinoline-pyrimidine hybrid compounds, including derivatives of 4(1H)-pyrimidinone, involved synthesis, cytotoxicity analysis, and molecular docking. These compounds showed potential cytotoxic effects on human cancer cell lines, suggesting their use in cancer research (Toan, Thanh, Truong, & Van, 2020).
Anti-Inflammatory Activity :
- Bruno et al. (1999) synthesized N-substituted amino acids with complex pyrimidine structures, exhibiting significant anti-inflammatory activity. This study highlights the potential of pyrimidine derivatives in developing new anti-inflammatory agents (Bruno, Schenone, Ranise, Bondavalli, Filippelli, Falcone, Motola, & Mazzeo, 1999).
Charge Transfer Materials :
- Irfan (2014) conducted quantum chemical investigations on 4,6-di(thiophen-2-yl)pyrimidine derivatives, aiming to improve intra-molecular charge transfer and electronic properties. Such studies are crucial for developing efficient charge transfer materials in various applications (Irfan, 2014).
Antibacterial and Antifungal Agents :
- Desai et al. (2021) synthesized 6-amino-1-(((2-chloroquinolin-3-yl)methylene)amino)-2-oxo-4-(aryl)-1,2-dihydropyridine-3,5-dicarbonitriles, demonstrating significant antibacterial and antifungal activities. This suggests the role of pyrimidine derivatives in combating microbial infections (Desai, Harsorab, & Mehtaa, 2021).
Properties
IUPAC Name |
6-amino-2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1-[3-(trifluoromethyl)phenyl]pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19F3N4O2S/c23-22(24,25)15-7-3-8-16(11-15)29-18(26)12-19(30)27-21(29)32-13-20(31)28-10-4-6-14-5-1-2-9-17(14)28/h1-3,5,7-9,11-12H,4,6,10,13,26H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDRXFBMPXJJMST-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NC(=O)C=C(N3C4=CC=CC(=C4)C(F)(F)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19F3N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.